7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 7-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H7ClN2O2/c1-5-8(9(13)14)12-3-2-6(10)4-7(12)11-5/h2-4H,1H3,(H,13,14)
• InChI Key: KDAMYDXBTOHODT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC(=CC2=N1)Cl)C(=O)O
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol

Description

7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid is a derivative of imidazopyridine. Imidazopyridine is an important fused bicyclic 5,6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have been synthesized using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Scientific Research Applications

While specific applications for “7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid” are not readily available, the compound belongs to a class of compounds known as imidazopyridines. Imidazopyridines have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. Here are some general applications of imidazopyridines:

• Antituberculosis Agents

  • Imidazopyridine analogues have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB).
  • The compounds are developed based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.
  • The results have shown a reduction of bacterial load when treated with certain doses of these compounds.

• Pantothenate Synthetase Inhibitors

  • 2-Methylimidazo[1,2-a]pyridine-3-carbohydrazides have been identified as Mtb pantothenate synthetase (PS) inhibitors.
  • These compounds have displayed significant activity against Mtb (MIC 90, 4.53 μM) and showed no cytotoxicity against the mouse macrophage cell line (RAW 264.7).

• Material Science

  • Due to their structural character, imidazopyridines are also useful in material science.

• Antiviral Agents

  • Imidazopyridines have been explored for their antiviral properties.
  • They have shown potential in inhibiting the replication of certain viruses.
  • The exact mechanisms and outcomes can vary depending on the specific compound and virus.

• Anti-inflammatory Agents

  • Some imidazopyridines have demonstrated anti-inflammatory effects.
  • They may act by inhibiting certain enzymes or pathways involved in inflammation.
  • This could potentially be useful in treating conditions characterized by inflammation.

• Anticancer Agents

  • Imidazopyridines are being studied for their potential anticancer effects.
  • They may work by interfering with the growth and proliferation of cancer cells.
  • The effectiveness can depend on the specific type of cancer and the exact compound used.

Future Directions

Imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the development of new drugs based on the imidazo[1,2-a]pyridine scaffold could be a promising direction for future research.

Citations

Design, synthesis and biological activity of N-(2-phenoxy) ethyl imidazo [1, 2-a] pyridine-3-carboxamides as new antitubercular agents

A Wang, K Lv, L Li, H Liu, Z Tao, B Wang, M Liu… - European Journal of …, 2019 - Elsevier

A series of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides (IPAs), based on the structure of WZY02 discovered in our lab, were designed and synthesized as new anti-TB …

Number of citations: 31 www.sciencedirect.com